Cas no 2021379-63-3 (5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine
• CAS No: 2021379-63-3
• MF: C₈H₁₃BrN₄O
• MW: 261.119020223618
• CID: 6022810
• PubChem ID: 165479508
• Update Time: 2025-06-08

5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine
• EN300-1111147
• 2021379-63-3

• Inchi： 1S/C8H13BrN4O/c1-14-6(5-2-3-5)4-13-7(9)11-8(10)12-13/h5-6H,2-4H2,1H3,(H2,10,12)
• InChI Key： BZSZRSJZZUGCJH-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(C1CC1)OC

Computed Properties

• Exact Mass: 260.02727g/mol
• Monoisotopic Mass: 260.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66Ų

Additional information on 5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2021379-63-3)

The compound 5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine (CAS No. 2021379-63-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent and a cyclopropyl-methoxyethyl side chain, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

In recent years, the demand for novel triazole derivatives has surged due to their versatility in medicinal chemistry. The 1,2,4-triazole core of this compound is known for its bioisosteric properties, often mimicking carboxylic acids or amides in drug design. This characteristic has led to its exploration in targeting enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial databases. The presence of the bromo group further enhances its reactivity, enabling diverse cross-coupling reactions—a hot topic in synthetic organic chemistry forums.

From a synthetic perspective, the methoxyethyl-cyclopropyl moiety introduces steric and electronic effects that influence the compound’s physicochemical properties. Computational studies suggest this structural motif could improve metabolic stability, a critical factor in ADME (Absorption, Distribution, Metabolism, Excretion) profiling—a frequently queried term in pharmacokinetics research. Additionally, the compound’s logP and hydrogen bonding capacity are subjects of ongoing optimization studies, reflecting industry priorities for bioavailability enhancement.

Environmental and regulatory considerations are also pivotal in discussions about 2021379-63-3. With increasing focus on green chemistry principles, researchers are investigating solvent-free synthetic routes and catalytic methods to produce this compound. These efforts resonate with search trends around sustainable synthesis and waste reduction in chemical manufacturing. Furthermore, its potential low ecotoxicity profile makes it a candidate for biodegradable agrochemicals, aligning with global initiatives for safer pest management solutions.

The analytical characterization of 5-bromo-1-(2-cyclopropyl-2-methoxyethyl)-1H-1,2,4-triazol-3-amine employs advanced techniques such as LC-MS and NMR spectroscopy, which dominate scholarly searches for compound verification protocols. Patent literature reveals its utility in intermediate synthesis for antifungal and anti-inflammatory applications, though detailed mechanistic studies remain unpublished—a gap that frequently appears in research queries about this CAS number.

Market analysts note growing commercial interest in custom synthesis services for this compound, driven by pharmaceutical outsourcing trends. Its scalable production challenges and purification methods are common technical discussion points in chemical engineering circles. Meanwhile, academic labs explore its structure-activity relationships (SAR) through modular derivatization, a strategy often searched alongside high-throughput screening methodologies.

In conclusion, CAS 2021379-63-3 represents a multifaceted research tool at the intersection of synthetic chemistry and life sciences. Its evolving applications reflect broader scientific priorities like molecular diversity and therapeutic innovation, making it a recurring subject in both literature and search engine inquiries. Future studies will likely focus on its crystallography data and formulation compatibility—areas where user search patterns indicate strong professional demand.